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Compound of Interest

Compound Name: PD 145065
CAS No.: 153049-49-1
Cat. No.: B1679108

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

PD 145065 is a potent, non-selective antagonist of endothelin (ET) receptors, ETA and ETB.
This document provides detailed application notes and protocols for the preparation and use of
PD 145065 solutions, with a focus on its solubility, stability, and mechanism of action. These
guidelines are intended to ensure consistent and reliable experimental outcomes in research
and drug development settings.

Chemical Properties and Solubility

PD 145065 is a synthetic peptide with the sequence Ac-D-Bhg-Leu-Asp-lle-lle-Trp-OH, where
Bhg is 5H-dibenzo[a,d]cycloheptene-5-glycine. Its molecular weight is 950.13 g/mol . The
solubility of PD 145065 is a critical factor for the preparation of stock solutions and
experimental media.

Table 1: Solubility of PD 145065 in Common Solvents
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Solvent

Solubility

Notes

Dimethyl Sulfoxide (DMSO)

=20 mg/mL

The preferred solvent for
preparing high-concentration

stock solutions.

Ethanol

Sparingly soluble

Not recommended for primary
stock solutions due to lower

solubility compared to DMSO.

Water

<1 mg/mL[1]

Considered practically
insoluble in agueous solutions

alone.

Phosphate-Buffered Saline
(PBS),pH 7.4

Very slightly soluble

Direct dissolution in PBS is not
recommended. Dilution from a

DMSO stock is necessary.

Solution Preparation Protocols

Consistent and accurate preparation of PD 145065 solutions is paramount for reproducible

experimental results. The following protocols outline the recommended procedures for

preparing stock and working solutions.

Preparation of a 10 mM DMSO Stock Solution

Materials:

PD 145065 powder

Vortex mixer

Protocol:

Calibrated micropipettes

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials
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o Equilibrate the PD 145065 powder to room temperature before opening the vial to prevent
condensation.

» Weigh out the desired amount of PD 145065 powder using an analytical balance. For
example, to prepare 1 mL of a 10 mM stock solution, use 0.95 mg of PD 145065 (Molecular
Weight = 950.13 g/mol ).

e Add the appropriate volume of DMSO to the vial containing the PD 145065 powder.

» Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming
(e.g., 37°C) may be applied to aid dissolution.

 Aliquot the stock solution into smaller, single-use volumes in amber microcentrifuge tubes to
minimize freeze-thaw cycles and light exposure.

Preparation of Aqueous Working Solutions

Materials:

PD 145065 DMSO stock solution (e.g., 10 mM)

Sterile cell culture medium or buffer (e.g., PBS)

Sterile polypropylene tubes

Calibrated micropipettes
Protocol:
e Thaw a single aliquot of the PD 145065 DMSO stock solution at room temperature.

o Perform a serial dilution of the DMSO stock solution into the desired aqueous medium to
achieve the final working concentration.

e Important: To avoid precipitation, do not exceed a final DMSO concentration of 0.5% in the
aqueous working solution. It is recommended to add the DMSO stock solution to the
aqueous medium while vortexing to ensure rapid and uniform mixing.
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o Prepare the working solution fresh for each experiment and use it immediately.

Solution Stability and Storage

The stability of PD 145065 solutions is influenced by storage conditions, including temperature,
light exposure, and pH.

Table 2: Storage and Stability of PD 145065

Storage .
Form Shelf Life Notes
Temperature
Store in a desiccator,
Powder -20°C[2] Up to 3 years[2] ]
protected from light.
Aliquot to avoid
In DMSO (Stock repeated freeze-thaw
] -80°C[1] Up to 1 year[2] ]
Solution) cycles. Store in amber
vials.
Prone to degradation
Agueous Working , _ and precipitation.
) Room Temperature Use immediately
Solution Prepare fresh before

each use.

Forced Degradation Studies: Forced degradation studies are essential to understand the
intrinsic stability of a drug substance.[1] While specific data for PD 145065 is not readily
available in the public domain, general guidelines for stress testing can be applied.

Table 3: Recommended Conditions for Forced Degradation Studies
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Condition Protocol

Incubate PD 145065 solution in 0.1 M HCI at

Acidic Hydrolysis
60°C for 24-48 hours.

Incubate PD 145065 solution in 0.1 M NaOH at

Alkaline Hydrolysis
60°C for 24-48 hours.

Treat PD 145065 solution with 3% H202 at room

Oxidative Degradation
temperature for 24 hours.

Expose PD 145065 solution to light providing an

overall illumination of not less than 1.2 million
Photostability lux hours and an integrated near ultraviolet

energy of not less than 200 watt hours/square

meter.[1]

Heat PD 145065 powder or solution at a
Thermal Degradation temperature above the recommended storage
temperature (e.g., 60°C) for a defined period.

Mechanism of Action and Signaling Pathway

PD 145065 is a non-selective antagonist of the endothelin-A (ETA) and endothelin-B (ETB)
receptors.[3][4][5] These receptors are G-protein coupled receptors (GPCRSs) that, upon
binding with endothelin peptides (ET-1, ET-2, ET-3), activate several downstream signaling
cascades. The primary signaling pathways affected by endothelin receptor activation include
the mitogen-activated protein kinase (MAPK/ERK) and the phosphatidylinositol 3-kinase
(PI3K)/Akt pathways.

By blocking both ETA and ETB receptors, PD 145065 prevents the activation of these
downstream pathways, leading to the inhibition of cellular processes such as vasoconstriction,
cell proliferation, and inflammation.
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Endothelin signaling pathway and the inhibitory action of PD 145065.

Experimental Workflow

The following diagram illustrates a general workflow for an in vitro experiment using PD 145065
to study its effect on endothelin-induced cellular responses.
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A typical workflow for in vitro experiments with PD 145065.
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Conclusion

Proper preparation and handling of PD 145065 solutions are crucial for obtaining reliable and
reproducible data. By following these detailed protocols and considering the stability and
solubility characteristics of the compound, researchers can confidently investigate the role of
endothelin receptor antagonism in their experimental systems. The provided diagrams offer a
visual guide to the signaling pathways involved and a template for experimental design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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